Cas no 25519-82-8 ((4-Methoxyphenyl)(4-piperidyl)methanone Hydrochloride)

• Product Name: (4-Methoxyphenyl)(4-piperidyl)methanone Hydrochloride
• CAS No: 25519-82-8
• MF: C₁₃H₁₈ClNO₂
• MW: 255.740522861481
• MDL: MFCD00114817
• CID: 252296
• PubChem ID: 2740587
• Update Time: 2025-05-21

(4-Methoxyphenyl)(4-piperidyl)methanone Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(4-Methoxybenzoyl)piperidine hydrochloride
• (4-METHOXYPHENYL)(4-PIPERIDYL)METHANONE HYDROCHLORIDE
• (4-Methoxyphenyl)(4-piperidyl)-methanone hydrochloride
• (4-methoxyphenyl)(piperidin-4-yl)methanone
• (4-methoxyphenyl)-piperidin-4-ylmethanone,hydrochloride
• Methanone,(4-methoxyphenyl)-4-piperidinyl-, hydrochloride (1:1)
• 4-(p-Methoxybenzoyl)piperidine hydrochloride
• (4-Methoxyphenyl)(piperidin-4-yl)methanone hydrochloride
• 4-(4-Methoxybenzoyl)-piperidine hydrochloride
• Methanone, (4-methoxyphenyl)-4-piperidinyl-, hydrochloride
• (4-Methoxy-phenyl)-piperidin-4-yl-methanone hydrochloride
• KSC801Q4B
• BBDTWYQCXXFKDH-UHFFFAOYSA-N
• SBB056045
• VZ20153
• RP29118
• M
• (4-Methoxyphenyl)(4-piperidyl)methanone Hydrochloride

• MDL： MFCD00114817
• Inchi： 1S/C13H17NO2.ClH/c1-16-12-4-2-10(3-5-12)13(15)11-6-8-14-9-7-11;/h2-5,11,14H,6-9H2,1H3;1H
• InChI Key： BBDTWYQCXXFKDH-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1C=CC(=CC=1)OC)C1CCNCC1

Computed Properties

• Exact Mass: 255.10300
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 228
• Topological Polar Surface Area: 38.3

Experimental Properties

• Melting Point: 251-254 °C
• Boiling Point: 218.9°C at 760 mmHg
• PSA: 38.33000
• LogP: 3.00830

(4-Methoxyphenyl)(4-piperidyl)methanone Hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on (4-Methoxyphenyl)(4-piperidyl)methanone Hydrochloride

Introduction to (4-Methoxyphenyl)(4-piperidyl)methanone Hydrochloride (CAS No. 25519-82-8)

(4-Methoxyphenyl)(4-piperidyl)methanone Hydrochloride, with the CAS number 25519-82-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a hydrochloride salt of a ketone derivative, characterized by its unique structure that combines a methoxyphenyl group with a piperidinyl moiety. The molecule's structure is defined by the presence of a methoxy group attached to the phenyl ring, which is further connected to a piperidine ring through a methylene group. This combination makes it a versatile compound with potential applications in drug design and development.

The synthesis of (4-Methoxyphenyl)(4-piperidyl)methanone Hydrochloride involves multi-step organic reactions, often starting from readily available starting materials such as 4-methoxyacetophenone and piperidine derivatives. The reaction conditions typically include the use of acid catalysts or other reagents to facilitate the formation of the ketone bond between the phenyl and piperidine groups. The hydrochloride salt form is often preferred for its improved solubility and stability, making it more suitable for pharmacological studies.

Recent studies have highlighted the potential of this compound as a building block in medicinal chemistry. Its structure allows for various modifications, enabling researchers to explore its role in drug discovery programs targeting various therapeutic areas. For instance, the presence of the methoxy group on the phenyl ring introduces electron-donating effects, which can influence the compound's interactions with biological targets such as enzymes or receptors. Similarly, the piperidine ring contributes to the molecule's flexibility and ability to form hydrogen bonds, which are critical for bioavailability and target binding.

In terms of pharmacological properties, (4-Methoxyphenyl)(4-piperidyl)methanone Hydrochloride has shown promise in preliminary assays evaluating its potential as an inhibitor or modulator of specific biological pathways. Researchers have reported on its ability to influence cellular signaling pathways, particularly those involving protein kinases or G-protein coupled receptors (GPCRs). These findings suggest that the compound could serve as a lead molecule for developing drugs targeting conditions such as inflammation, pain, or neurological disorders.

The structural versatility of this compound also makes it an attractive candidate for further chemical modifications. By altering substituents on either the phenyl or piperidine rings, chemists can explore a wide range of analogs with varying physicochemical properties and biological activities. For example, substituting the methoxy group with other electron-donating or withdrawing groups could modulate the compound's lipophilicity and solubility, potentially enhancing its pharmacokinetic profile.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the identity and purity of (4-Methoxyphenyl)(4-piperidyl)methanone Hydrochloride. These methods provide detailed insights into the molecular structure and help ensure that the compound meets quality standards required for preclinical studies.

In conclusion, (4-Methoxyphenyl)(4-piperidyl)methanone Hydrochloride (CAS No. 25519-82-8) represents a valuable compound in contemporary chemical research. Its unique structure, combined with its potential pharmacological properties, positions it as a promising candidate for further exploration in drug discovery programs. As research continues to uncover new insights into its biological activities and therapeutic applications, this compound is likely to play an increasingly important role in advancing medicinal chemistry.